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Compound of Interest

Methyl 1-methyl-1H-indole-4-
Compound Name:
carboxylate

Cat. No.: B170263

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of Methyl 1-methyl-1H-indole-4-carboxylate (CAS No.
1444-12-8). This N-methylated indole derivative is a compound of interest in medicinal
chemistry and organic synthesis. Due to the limited availability of experimental data in peer-
reviewed literature, this document combines reported information with established synthetic
methodologies and predictive data to serve as a valuable resource for researchers. This guide
includes detailed experimental protocols, structured data tables for easy reference, and logical
workflow diagrams to facilitate further investigation of this compound.

Chemical Properties and Data

Methyl 1-methyl-1H-indole-4-carboxylate is a heterocyclic compound featuring a methylated
indole core with a methyl ester at the 4-position. Its chemical structure and key identifiers are
presented below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1444-12-8

Molecular Formula C11H11:NO2

Molecular Weight 189.21 g/mol

IUPAC Name methyl 1-methyl-1H-indole-4-carboxylate
SMILES CN1C=C(C2=C1C=CC=C2)C(=0)0C
InChl Key Not available in searched literature

Table 2: Physical and Chemical Properties

Property Value Source
Appearance White powder [11[2]
Melting Point Data not available

Boiling Point Data not available [3]
Solubility Data not available

Purity > 95% - 98% (Commercially (2]

available)

Synthesis and Experimental Protocols

The synthesis of Methyl 1-methyl-1H-indole-4-carboxylate is not extensively detailed in the
scientific literature. However, it can be readily achieved through the N-methylation of its
precursor, Methyl 1H-indole-4-carboxylate. Below are two detailed experimental protocols
adapted from established methods for the N-methylation of indoles.

N-Methylation using Phenyl Trimethylammonium lodide

This method provides a safe and highly selective approach for the monomethylation of
indoles[1].
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Experimental Protocol:

To an 8 mL glass vial equipped with a magnetic stir bar, add Methyl 1H-indole-4-carboxylate
(1 equivalent), phenyl trimethylammonium iodide (2.5 equivalents), and cesium carbonate
(Cs2CO0;3, 2 equivalents).

» Seal the vial with a septum screw cap and purge with argon for 10 minutes.

e Add anhydrous toluene (to a concentration of 0.23 M) via syringe.

e Replace the septum with a solid screw cap and heat the reaction mixture to 120°C in a
preheated heating block.

« Stir the reaction for 18-24 hours, monitoring the progress by thin-layer chromatography
(TLC).

e Upon completion, cool the reaction to room temperature.

e Quench the reaction by adding 2 N HCI until gas evolution ceases.

o Extract the product with ethyl acetate (3 x 15 mL).

o Combine the organic layers, wash with 2 N HCI (2 x 5 mL) and then with brine (1 x 10 mL).

e Dry the organic phase over anhydrous sodium sulfate (Na2S0a), filter, and concentrate under

reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to yield the desired
product.

N-Methylation using Dimethyl Carbonate

An environmentally benign method utilizing dimethyl carbonate as a methylating agent[4].
Experimental Protocol:

 In a round-bottom flask, combine Methyl 1H-indole-4-carboxylate (1 equivalent), potassium
carbonate (K2COs, 1.5 equivalents), and dimethylformamide (DMF).
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e Add dimethyl carbonate (3 equivalents) to the mixture.

e Heat the reaction mixture to reflux (approximately 130°C) and maintain for 3-4 hours,
monitoring by TLC.

 After the reaction is complete, cool the mixture to 0-5°C in an ice bath.
e Slowly add cold water to precipitate the product.

o Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to afford
Methyl 1-methyl-1H-indole-4-carboxylate.

Diagram 1: Synthetic Workflow for Methyl 1-methyl-1H-indole-4-carboxylate
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A generalized workflow for the synthesis of Methyl 1-methyl-1H-indole-4-carboxylate.
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Spectroscopic Data

Experimental spectroscopic data for Methyl 1-methyl-1H-indole-4-carboxylate is not readily
available in the public domain. Researchers are advised to perform their own spectral analysis
for structural confirmation.

Biological Activity and Potential Applications

The specific biological activity of Methyl 1-methyl-1H-indole-4-carboxylate has not been
reported in the scientific literature. However, the indole nucleus is a well-established "privileged
scaffold" in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological
properties, including anticancer, anti-inflammatory, and antimicrobial activities[5].

N-methylation of indole derivatives can significantly impact their biological activity by altering
their lipophilicity, metabolic stability, and binding affinity to biological targets. Furthermore,
indole-4-carboxylic acid derivatives have been investigated for various therapeutic applications.

Given the lack of specific data, a generalized workflow for the initial biological evaluation of this
compound is proposed.

Diagram 2: Proposed Biological Evaluation Workflow
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A proposed workflow for the initial biological screening of the title compound.

Conclusion

Methyl 1-methyl-1H-indole-4-carboxylate is a readily accessible indole derivative with
potential for further exploration in drug discovery and materials science. This technical guide
provides a foundational understanding of its chemical properties and outlines clear
methodologies for its synthesis and potential biological evaluation. The lack of extensive
experimental data highlights an opportunity for novel research to characterize this compound
and explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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